N-(diphenylmethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide

• IUPAC Name: N-benzhydryl-4-(3-hydroxy-3-methylbut-1-ynyl)benzamide
• InChI: InChI=1S/C25H23NO2/c1-25(2,28)18-17-19-13-15-22(16-14-19)24(27)26-23(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16,23,28H,1-2H3,(H,26,27)
• InChI Key: QWIFGGJAVOEYKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(C=C1)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)O
• Molecular Formula: C25H23NO2
• Molecular Weight: 369.5 g/mol

Description

N-(diphenylmethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide, also known as DPM-3, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

N-(diphenylmethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide exerts its effects through the modulation of various molecular targets, including GABA receptors, histone deacetylases, and tubulin. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis by inhibiting tubulin polymerization and disrupting microtubule dynamics. In neurons, this compound has been shown to enhance GABAergic neurotransmission by increasing the activity of GABA receptors. In addition, this compound has been found to inhibit histone deacetylases, which play a key role in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the target and the concentration used. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and disrupt microtubule dynamics. In neurons, this compound has been found to enhance GABAergic neurotransmission and modulate neuronal excitability. In addition, this compound has been found to inhibit histone deacetylases, which can lead to changes in gene expression and cellular differentiation.

Advantages and Limitations for Lab Experiments

N-(diphenylmethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide has several advantages for use in lab experiments, including its high potency, selectivity, and water solubility. However, this compound also has some limitations, including its relatively low stability and the need for careful handling due to its potential toxicity.

Future Directions

There are several future directions for the research and development of N-(diphenylmethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide. One potential area of interest is the development of new anticancer drugs based on the structure of this compound. Another potential area of interest is the investigation of the effects of this compound on other molecular targets, such as ion channels and transporters. Additionally, the development of new synthetic methods for the production of this compound and its derivatives could lead to improved efficacy and safety profiles.

Synthesis Methods

N-(diphenylmethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide is synthesized through a multistep process that involves the reaction of diphenylmethanol with 3-hydroxy-3-methyl-1-butyn-1-ol in the presence of a base. The resulting product is then subjected to a Friedel-Crafts acylation reaction with 4-chlorobenzoyl chloride to yield this compound.

Scientific Research Applications

N-(diphenylmethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide has been found to have potential applications in various scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new anticancer drugs. In neuroscience, this compound has been found to modulate the activity of GABA receptors, which are involved in various neurological disorders. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.